Cas no 828270-65-1 (Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)-)

Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)- structure
828270-65-1 structure
Product Name:Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)-
CAS No:828270-65-1
MF:C8H9FO2S
MW:188.219264745712
CID:681582
PubChem ID:21575243
Update Time:2025-04-19

Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-fluoro-4-methyl-2-(methylsulfonyl)-
    • 1-fluoro-4-methyl-2-methylsulfonylbenzene
    • VSYXOFJZQHGRIS-UHFFFAOYSA-N
    • 828270-65-1
    • 1-FLUORO-4-METHYL-2-(METHYLSULFONYL)BENZENE
    • SCHEMBL2642188
    • DTXSID80615994
    • 1-Fluoro-2-(methanesulfonyl)-4-methylbenzene
    • Inchi: 1S/C8H9FO2S/c1-6-3-4-7(9)8(5-6)12(2,10)11/h3-5H,1-2H3
    • InChI Key: VSYXOFJZQHGRIS-UHFFFAOYSA-N
    • SMILES: S(C)(C1C(=CC=C(C)C=1)F)(=O)=O

Computed Properties

  • Exact Mass: 188.03072886g/mol
  • Monoisotopic Mass: 188.03072886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 42.5Ų
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